2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether

• Molecular Formula: C16H25NO3S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 1-(2,5-dimethyl-4-propoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C16H25NO3S/c1-4-10-20-15-11-14(3)16(12-13(15)2)21(18,19)17-8-6-5-7-9-17/h11-12H,4-10H2,1-3H3
• InChI Key: DJBHDTYOYXHMDB-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2CCCCC2)C

Description

2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether (DPPE) is a chemical compound that has been used in scientific research for its potential therapeutic applications. DPPE is a selective antagonist of the sigma-1 receptor, which has been implicated in various physiological processes including pain perception, neuroprotection, and cellular signaling.

Mechanism of Action

2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether acts as a selective antagonist of the sigma-1 receptor, which is a chaperone protein that is involved in various physiological processes including pain perception, neuroprotection, and cellular signaling. By blocking the sigma-1 receptor, this compound can modulate these processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In neurology, this compound has been shown to reduce infarct volume and improve neurological function in animal models of ischemic stroke and traumatic brain injury. This compound has also been shown to reduce pain sensitivity in animal models of neuropathic pain.
In oncology, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether has several advantages for lab experiments, including its selectivity for the sigma-1 receptor and its potential therapeutic applications in various fields. However, this compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action and therapeutic potential.

Future Directions

There are several future directions for research on 2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether, including further studies on its mechanisms of action and therapeutic potential in various fields. This compound could also be studied for its potential use in combination therapies with other drugs or treatments. Additionally, this compound could be studied for its potential use in drug delivery systems or as a diagnostic tool for certain diseases.

Synthesis Methods

2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether can be synthesized by reacting 2,5-dimethyl-4-nitrophenyl propyl ether with piperidine-1-sulfonic acid in the presence of a reducing agent such as palladium on carbon. The resulting product can be purified by recrystallization or column chromatography.

Scientific Research Applications

2,5-Dimethyl-4-(1-piperidinylsulfonyl)phenyl propyl ether has been studied for its potential therapeutic applications in various fields including neurology, oncology, and psychiatry. In neurology, this compound has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury. This compound has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to reduce pain sensitivity in animal models.
In oncology, this compound has been shown to have anticancer properties, as it has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.